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Compound of Interest

Compound Name: Ethyiltrichlorosilane

Cat. No.: B093397

For Researchers, Scientists, and Drug Development Professionals

Ethyltrichlorosilane (EtSiCls), a volatile and reactive organosilicon compound, has emerged
as a valuable reagent in a wide array of organic transformations. Its utility stems from the
presence of three reactive chlorine atoms and an ethyl group attached to a central silicon atom,
rendering it a potent electrophile and a versatile building block. This technical guide provides
an in-depth exploration of the core applications of ethyltrichlorosilane in organic synthesis,
complete with detailed experimental protocols, quantitative data, and visual representations of
key processes to support researchers and professionals in the field.

Physicochemical Properties and Safety
Considerations

Ethyltrichlorosilane is a colorless, fuming liquid with a pungent odor.[1][2] Due to its high
reactivity, particularly with water and other nucleophiles, specific handling procedures are
crucial for its safe and effective use in a laboratory setting.

Table 1: Physicochemical Properties of Ethyltrichlorosilane
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Property Value Reference(s)
Molecular Formula C2HsCIsSi [1]

Molecular Weight 163.51 g/mol [1]

Boiling Point 99.5°C (211.1 °F) [11[2]

Melting Point -105.6 °C (-158.1 °F) [3]

Flash Point 14 °C (57 °F) [1][2]

Density 1.238 g/mL at 25 °C [3]

Safety Precautions: Ethyltrichlorosilane is highly flammable and reacts violently with water,
steam, or moisture to produce toxic and corrosive hydrogen chloride gas.[1][3][4] It should be
handled in a well-ventilated fume hood, under an inert atmosphere (e.g., nitrogen or argon),
and away from ignition sources.[5] Personal protective equipment, including flame-resistant lab
coats, chemical-resistant gloves, and safety goggles, is mandatory.[5] All equipment must be
thoroughly dried before use to prevent accidental hydrolysis.

Quenching and Disposal: Unused or residual ethyltrichlorosilane must be quenched carefully.
A recommended procedure involves the slow addition of the silane to a stirred, cooled (0 °C)
solution of isopropanol in an inert solvent like toluene. After the initial vigorous reaction
subsides, a 1:1 mixture of isopropanol and water can be slowly added, followed by the addition
of water to complete the quenching process.[5] The resulting mixture should be neutralized
before disposal according to local regulations.
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Safe Handling and Quenching Workflow for Ethyltrichlorosilane

Handling

Work in Fume Hood
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Add Isopropanol/Water Mixture
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Dispose according to regulations
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Waste Disposal
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Silylation of a Primary Alcohol with Ethyltrichlorosilane

Reactants

R-CH20H EtSiCls Pyridine or EtsN
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Reduction of Benzaldehyde with Ethyltrichlorosilane

Ph-CHO

EtSiCls

Reduction

(Lewis Acid Activation)

Aqueous Workup

Ph-CH20H
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Hydrolysis and Condensation of Ethyltrichlorosilane

EtSiCls

EtSi(OH)3

H20 Cross-linked Polysiloxane Network

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Trichloroethylsilane | C2H5CI3Si | CID 8260 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b093397?utm_src=pdf-body-img
https://www.benchchem.com/product/b093397?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloroethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. Cobalt-Catalyzed Intramolecular [4 + 2] Cycloaddition of Cyclopropyl-Capped Dienes with
Alkynes/Alkenes/Allene and Reaction Mechanism - PubMed [pubmed.ncbi.nim.nih.gov]

3. ETHYLTRICHLOROSILANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

4. nj.gov [nj.gov]

5. chemistry.nd.edu [chemistry.nd.edu]

To cite this document: BenchChem. [The Versatile Role of Ethyltrichlorosilane in Modern
Organic Synthesis: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093397#role-of-ethyltrichlorosilane-in-organic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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